Cas no 1810070-04-2 (Tert-butyl 2,5-diazabicyclo[2.2.2]octane-2-carboxylate hemioxalate)

• Product name: Tert-butyl 2,5-diazabicyclo[2.2.2]octane-2-carboxylate hemioxalate
• CAS No: 1810070-04-2
• MF: C₂₄H₄₂N₄O₈
• MW: 514.612287044525
• MDL: MFCD29037485
• CID: 4618458
• PubChem ID: 91933831

Tert-butyl 2,5-diazabicyclo[2.2.2]octane-2-carboxylate hemioxalate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2,5-diazabicyclo[2.2.2]octane-2-carboxylate hemioxalate
• tert-Butyl 2,5-diazabicyclo[2.2.2]octane-2-carboxylate oxalate(2:1)
• 2-Boc-2,5-diazabicyclo[2.2.2]octane hemioxalate
• tert-butyl 2,5-diazabicyclo[2.2.2]octane-2-carboxylate;oxalic acid
• AMY35485
• SB20134
• D72914
• tert-Butyl 2,5-diazabicyclo[2.2.2]octane-2-carboxylate; oxalic acid
• MFCD29037485
• C24H42N4O8
• AKOS025396655
• tert-Butyl2,5-diazabicyclo[2.2.2]octane-2-carboxylateoxalate(2:1)
• oxalic acid; bis(tert-butyl 2,5-diazabicyclo[2.2.2]octane-2-carboxylate)
• 2,5-Diazabicyclo[2.2.2]octane-2-carboxylic acid tert-butylester hemioxalate
• 1629904-92-2
• 2,5-Diazabicyclo[2.2.2]octane-2-carboxylic acid, 1,1-dimethylethyl ester, ethanedioate (2:1)
• CS-0048449
• 1810070-04-2
• AS-34441
• Tert-butyl 2,5-diazabicyclo[2.2.2]octane-2-carboxylate hemioxalate

• MDL： MFCD29037485
• Inchi： 1S/2C11H20N2O2.C2H2O4/c2*1-11(2,3)15-10(14)13-7-8-4-5-9(13)6-12-8;3-1(4)2(5)6/h2*8-9,12H,4-7H2,1-3H3;(H,3,4)(H,5,6)
• InChI Key： YMUWTMSXSLCERU-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC2CCC1CN2)=O.O(C(C)(C)C)C(N1CC2CCC1CN2)=O.OC(C(=O)O)=O

Computed Properties

• Exact Mass: 514.30026431g/mol
• Monoisotopic Mass: 514.30026431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 36
• Rotatable Bond Count: 5
• Complexity: 331
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 158

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives

Additional information on Tert-butyl 2,5-diazabicyclo[2.2.2]octane-2-carboxylate hemioxalate

Comprehensive Overview of Tert-butyl 2,5-diazabicyclo[2.2.2]octane-2-carboxylate hemioxalate (CAS No. 1810070-04-2)

Tert-butyl 2,5-diazabicyclo[2.2.2]octane-2-carboxylate hemioxalate (CAS No. 1810070-04-2) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. Its unique diazabicyclo[2.2.2]octane scaffold makes it a valuable intermediate for developing bioactive molecules, particularly in drug discovery targeting neurological and metabolic disorders. The hemioxalate salt form enhances its stability and solubility, addressing common challenges in formulation.

In recent years, the demand for pharmaceutical intermediates like Tert-butyl 2,5-diazabicyclo[2.2.2]octane-2-carboxylate has surged due to advancements in small-molecule therapeutics and peptide mimetics. Researchers frequently search for "CAS 1810070-04-2 solubility" or "synthesis of diazabicyclo derivatives," reflecting its relevance in optimizing drug delivery systems. The compound's tert-butyl ester group further facilitates selective deprotection strategies, a hot topic in green chemistry and atom-efficient synthesis.

The structural features of 1810070-04-2 align with trends in fragment-based drug design (FBDD), where rigid bicyclic cores are prized for their conformational constraints. Discussions on platforms like ScienceDirect and PubMed often highlight its potential in modulating G-protein-coupled receptors (GPCRs), a key focus area for neurodegenerative disease research. Its hemioxalate counterion also draws attention for improving crystallinity—a critical factor in X-ray diffraction studies.

From a synthetic perspective, queries such as "scalable route to 2,5-diazabicyclo[2.2.2]octane derivatives" underscore industrial interest. The compound's compatibility with continuous flow chemistry and catalytic hydrogenation aligns with sustainable manufacturing goals. Analytical data (e.g., HPLC purity, NMR spectra) are frequently requested, emphasizing quality control needs in GMP-compliant production.

Emerging applications include its use in covalent inhibitor platforms and PROTAC degraders, where the 2-carboxylate moiety serves as a linker anchor. Patent analyses reveal growing IP activity around related structures, particularly for kinase modulation and epigenetic targets. This positions CAS 1810070-04-2 as a versatile building block in precision medicine development.

Environmental and regulatory considerations are also pivotal. The compound's biodegradability profile and REACH compliance data are increasingly scrutinized, reflecting broader industry shifts toward eco-friendly pharmaceuticals. Storage guidelines often cite its sensitivity to hydrolysis, necessitating anhydrous conditions—a detail frequently queried in chemical handling forums.

In summary, Tert-butyl 2,5-diazabicyclo[2.2.2]octane-2-carboxylate hemioxalate exemplifies the intersection of structural innovation and practical utility in modern chemistry. Its multifaceted roles—from enabling high-throughput screening to supporting crystallography-driven design—ensure sustained relevance across academic and industrial R&D landscapes.